Cas no 1805529-76-3 (5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol)
5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol Chemical and Physical Properties
Names and Identifiers
-
- 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol
-
- Inchi: 1S/C8H9F2NO3/c1-14-6-4(7(9)10)2-11-8(13)5(6)3-12/h2,7,12H,3H2,1H3,(H,11,13)
- InChI Key: RORRVSKLOQDTNK-UHFFFAOYSA-N
- SMILES: FC(C1=CNC(C(CO)=C1OC)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 310
- XLogP3: -0.3
- Topological Polar Surface Area: 58.6
5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029029505-250mg |
5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol |
1805529-76-3 | 95% | 250mg |
$1,048.60 | 2022-04-01 | |
| Alichem | A029029505-500mg |
5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol |
1805529-76-3 | 95% | 500mg |
$1,752.40 | 2022-04-01 | |
| Alichem | A029029505-1g |
5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol |
1805529-76-3 | 95% | 1g |
$3,155.55 | 2022-04-01 |
5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol
Introduction to 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol (CAS No. 1805529-76-3)
5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol (CAS No. 1805529-76-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, synthesis methods, and recent research findings.
Chemical Structure and Properties
5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol is a pyridine derivative with a difluoromethyl group, a hydroxyl group, and a methoxy group attached to the pyridine ring. The difluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of molecules, making it an attractive moiety in drug design. The hydroxyl and methoxy groups contribute to the compound's polarity and reactivity, which can influence its biological activity.
The molecular formula of 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol is C10H11F23, with a molecular weight of approximately 219.19 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored under standard laboratory conditions.
Synthesis Methods
The synthesis of 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol has been reported in several studies, each employing different approaches to achieve the desired product. One common method involves the reaction of 3-bromopyridine with difluoromethyl iodide in the presence of a base to form the difluoromethylated intermediate. Subsequent steps include the introduction of the hydroxyl and methoxy groups through selective functionalization reactions.
A more recent approach involves the use of transition-metal-catalyzed cross-coupling reactions to construct the pyridine ring with the desired substituents. This method offers improved yields and reduced side reactions compared to traditional synthetic routes. For example, palladium-catalyzed coupling reactions have been successfully employed to synthesize 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol with high efficiency.
Biological Activity and Applications
The biological activity of 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol has been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a promising candidate for drug development. One notable application is in the treatment of inflammatory diseases, where it has been found to inhibit key enzymes involved in the inflammatory response pathway.
In addition to its anti-inflammatory properties, 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol has also shown potential as an antiviral agent. Studies have demonstrated its ability to inhibit viral replication by interfering with viral enzymes or host cell receptors. This makes it a valuable lead compound for developing new antiviral therapies.
Clinical Trials and Future Prospects
The promising biological activity of 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol has led to its evaluation in preclinical studies and early-stage clinical trials. Preliminary results from these trials have been encouraging, with the compound demonstrating good safety profiles and efficacy in animal models of disease.
Ongoing research aims to optimize the pharmacokinetic properties of 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol, such as improving its bioavailability and reducing potential side effects. Advanced drug delivery systems are being explored to enhance its therapeutic index and broaden its clinical applications.
Conclusion
In conclusion, 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol (CAS No. 1805529-76-3) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable properties make it an attractive candidate for further development as a therapeutic agent. Continued research into its synthesis, biological activity, and clinical applications will likely uncover new opportunities for its use in treating various diseases.
1805529-76-3 (5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)